1-Aminocyclohexanecarbonitrile
Cat. No. B112763
M. Wt: 124.18 g/mol
InChI Key: HUMMCZRNZCKXHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07709517B2
Procedure details
Sodium cyanide (0.147 g, 3 mmol) was added to a mixture of p-toluidine (0.214 g, 2 mmol) and cyclohexanone (0.294 g, 3 mmol) in acetic acid 90% (3 ml). The reaction mixture was stirred at room temperature for 12 h and then 20 ml of ethyl acetate was added. The organic layer was washed with water (3×10 ml), dried over magnesium sulfate and concentrated under vacuum to dryness to yield 14-methylphenyl)aminocyclohexanenitrile, 9a (0.398 g, 1.86 mmol, 93%) as a brown solid.
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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[C-:1]#[N:2].[Na+].[NH2:4][C:5]1[CH:10]=[CH:9][C:8]([CH3:11])=[CH:7][CH:6]=1.[C:12]1(=O)[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.C(OCC)(=O)C>C(O)(=O)C>[NH2:2][C:12]1([C:5]#[N:4])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.[CH3:11][C:8]1[CH:9]=[CH:10][C:5]([NH:4][C:12]2([C:1]#[N:2])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[CH:6][CH:7]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.147 g
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Type
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reactant
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Smiles
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[C-]#N.[Na+]
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Name
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Quantity
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0.214 g
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)C
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Name
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Quantity
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0.294 g
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Type
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reactant
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Smiles
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C1(CCCCC1)=O
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The organic layer was washed with water (3×10 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum to dryness
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
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Type
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product
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Smiles
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NC1(CCCCC1)C#N
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Name
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Type
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product
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Smiles
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CC1=CC=C(C=C1)NC1(CCCCC1)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.86 mmol | |
| AMOUNT: MASS | 0.398 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 186% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
